![molecular formula C13H12N2OS B3979560 N-allyl-5-pyridin-4-ylthiophene-2-carboxamide](/img/structure/B3979560.png)
N-allyl-5-pyridin-4-ylthiophene-2-carboxamide
Overview
Description
N-allyl-5-pyridin-4-ylthiophene-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of thiophene derivatives and has been found to exhibit interesting biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of N-allyl-5-pyridin-4-ylthiophene-2-carboxamide is not fully understood. However, it is believed to interact with certain enzymes and proteins in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects. It has been found to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various inflammatory diseases. It has also been found to exhibit antitumor activity, making it a potential candidate for the development of anticancer drugs.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-allyl-5-pyridin-4-ylthiophene-2-carboxamide is its excellent solubility in various organic solvents, which makes it easy to handle in the laboratory. However, one of the limitations of this compound is its relatively high cost, which may limit its use in some research applications.
Future Directions
There are several future directions for the research on N-allyl-5-pyridin-4-ylthiophene-2-carboxamide. One potential direction is the development of new synthetic methods for this compound, which could lead to more cost-effective production. Another direction is the study of its potential applications in the development of new drugs for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other enzymes and proteins in the body.
Scientific Research Applications
N-allyl-5-pyridin-4-ylthiophene-2-carboxamide has been extensively studied for its potential applications in various scientific fields. One of the major areas of research is in the field of organic electronics, where this compound has been found to exhibit excellent charge transport properties. It has also been studied for its potential use in the development of organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).
properties
IUPAC Name |
N-prop-2-enyl-5-pyridin-4-ylthiophene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2OS/c1-2-7-15-13(16)12-4-3-11(17-12)10-5-8-14-9-6-10/h2-6,8-9H,1,7H2,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWWAFXVSSAERDC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C1=CC=C(S1)C2=CC=NC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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